Cas no 1805967-47-8 (4-(Bromomethyl)-2-fluoro-6-(trifluoromethoxy)pyridine-3-carboxaldehyde)

• Product Name: 4-(Bromomethyl)-2-fluoro-6-(trifluoromethoxy)pyridine-3-carboxaldehyde
• CAS No: 1805967-47-8
• MF: C₈H₄BrF₄NO₂
• MW: 302.020475387573
• CID: 4829982
• Update Time: 2025-06-18

4-(Bromomethyl)-2-fluoro-6-(trifluoromethoxy)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-2-fluoro-6-(trifluoromethoxy)pyridine-3-carboxaldehyde

• Inchi： 1S/C8H4BrF4NO2/c9-2-4-1-6(16-8(11,12)13)14-7(10)5(4)3-15/h1,3H,2H2
• InChI Key： LCFFZVQWSGFFPM-UHFFFAOYSA-N
• SMILES： BrCC1=CC(=NC(=C1C=O)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• XLogP3: 2.8
• Topological Polar Surface Area: 39.2

Additional information on 4-(Bromomethyl)-2-fluoro-6-(trifluoromethoxy)pyridine-3-carboxaldehyde

Professional Introduction to 4-(Bromomethyl)-2-fluoro-6-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1805967-47-8)

4-(Bromomethyl)-2-fluoro-6-(trifluoromethoxy)pyridine-3-carboxaldehyde is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 1805967-47-8, is a versatile intermediate with a unique structural framework that makes it invaluable in the synthesis of various biologically active molecules. The presence of multiple functional groups, including a bromomethyl substituent, a fluoro atom, and a trifluoromethoxy group, contributes to its reactivity and potential applications in drug discovery and material science.

The compound's molecular structure consists of a pyridine core, which is a common scaffold in many pharmaceuticals due to its ability to interact with biological targets. The pyridine ring in 4-(Bromomethyl)-2-fluoro-6-(trifluoromethoxy)pyridine-3-carboxaldehyde is further functionalized with a bromomethyl group at the 4-position, a fluoro atom at the 2-position, and a trifluoromethoxy group at the 6-position. These substituents not only enhance the compound's reactivity but also influence its electronic properties, making it suitable for various synthetic transformations.

In recent years, there has been growing interest in the development of fluorinated pyridines due to their prevalence in active pharmaceutical ingredients (APIs). The fluorine atom, in particular, can significantly impact the pharmacokinetic and pharmacodynamic properties of a drug molecule. For instance, it can improve metabolic stability, enhance binding affinity to biological targets, and modulate drug distribution. The bromomethyl group in this compound serves as a versatile handle for further functionalization, allowing chemists to introduce additional substituents or linkages as needed.

The synthesis of 4-(Bromomethyl)-2-fluoro-6-(trifluoromethoxy)pyridine-3-carboxaldehyde involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the bromomethyl group, for example, necessitates careful handling to prevent unwanted side reactions. Similarly, the incorporation of the fluoro and trifluoromethoxy groups requires specialized methodologies to ensure high yields and purity. Recent advancements in synthetic chemistry have provided new tools and techniques for these transformations, making it more feasible to produce complex molecules like this one on an industrial scale.

The compound has shown promise in various applications within the pharmaceutical industry. Its unique structural features make it a valuable building block for the synthesis of heterocyclic compounds, which are prevalent in many drugs. For example, researchers have explored its use in creating novel kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The presence of the aldehyde functionality at the 3-position of the pyridine ring allows for further derivatization into amides or other heterocycles, expanding its synthetic utility.

In addition to its pharmaceutical applications, 4-(Bromomethyl)-2-fluoro-6-(trifluoromethoxy)pyridine-3-carboxaldehyde has potential uses in material science. Fluorinated pyridines are known for their enhanced thermal stability and electronic properties, making them suitable for use in organic electronics and advanced materials. The combination of these properties with the reactivity provided by the bromomethyl, fluoro strong>, and trifluoromethoxy strong > groups opens up new possibilities for developing innovative materials with tailored characteristics.

The latest research on this compound has focused on optimizing its synthetic pathways and exploring new derivatives with enhanced biological activity. For instance, studies have shown that modifications to the substituents can significantly alter the compound's interactions with biological targets. This has led to the discovery of new lead compounds with improved efficacy and reduced toxicity. Such findings underscore the importance of this intermediate in drug discovery and highlight its potential as a key component in next-generation therapeutics.

The development of efficient synthetic routes for complex molecules like 4-(Bromomethyl)-2-fluoro-6-(trifluoromethoxy)pyridine-3-carboxaldehyde strong > is an ongoing challenge. However, recent advances in flow chemistry and catalytic methods have provided new solutions for these challenges. These techniques allow for higher yields and better control over reaction conditions, making it possible to produce large quantities of these valuable intermediates more efficiently.

In conclusion, < strong >4-(Bromomethyl)-2-fluoro-6-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1805967-47-8) strong > is a multifunctional compound with significant potential in both pharmaceuticals and material science. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules, while its reactivity allows for further functionalization into novel derivatives. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of innovative drugs and advanced materials.